2-(2-Amino-5-fluorophenoxy)acetonitrile

• IUPAC Name: 2-(2-amino-5-fluorophenoxy)acetonitrile
• InChI: InChI=1S/C8H7FN2O/c9-6-1-2-7(11)8(5-6)12-4-3-10/h1-2,5H,4,11H2
• InChI Key: JAFRWBLIAIXVOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OCC#N)N
• Molecular Formula: C8H7FN2O
• Molecular Weight: 166.15 g/mol

Description

2-(2-Amino-5-fluorophenoxy)acetonitrile is a chemical compound with the CAS number 1016736-33-6. It has a molecular formula of C8H7FN2O and a molecular weight of 166.1523832.

Molecular Structure Analysis

The molecular structure of 2-(2-Amino-5-fluorophenoxy)acetonitrile consists of 8 carbon atoms, 7 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 1 oxygen atom.

Scientific Research Applications

Fluorinated Compounds in Medical Research

Fluorinated Pyrimidines in Cancer Therapy

Fluorinated compounds, such as 5-Fluorouracil (5-FU), have been extensively studied for their roles in cancer treatment. 5-FU is one of the most widely used chemotherapy agents, treating over 2 million cancer patients annually. Research has focused on the synthesis of 5-FU, including methods incorporating radioactive and stable isotopes to study its metabolism and biodistribution. Beyond its role in inhibiting thymidylate synthase (TS), recent studies have explored its impact on RNA and DNA-modifying enzymes, highlighting its potential in personalized medicine for cancer treatment (Gmeiner, 2020).

Chlorogenic Acid's Pharmacological Profile

Chlorogenic Acid (CGA) demonstrates a broad spectrum of biological and pharmacological effects, including antioxidant, anti-inflammatory, and neuroprotective activities. It has potential applications in treating metabolic disorders such as cardiovascular disease, diabetes, and obesity. CGA's hepatoprotective effects have been observed in animals, suggesting its use as a natural food additive to replace synthetic antibiotics, potentially reducing medical costs (Naveed et al., 2018).

Exploring Hydrophilic Interaction Chromatography (HILIC)

HILIC has been identified as a valuable alternative for the separation of polar, weakly acidic, or basic samples, including drugs and metabolites. This technique benefits from its complementary selectivity to reversed-phase chromatography, making it suitable for complex separation tasks in pharmaceutical research (Jandera, 2011).

Advancements in Fluorinated Material Research

Nanostructured Luminescent Micelles

Recent advancements have been made in the development of nanostructured luminescent micelles for sensing applications. These micelles, designed to detect nitroaromatic and nitramine explosives, showcase the potential of fluorinated compounds in creating sensitive and selective sensors for hazardous materials, with applications extending into bioimaging and drug delivery (Paria et al., 2022).

NMR Studies on Fluorinated Graphite Intercalation Compounds (FGICs)

Investigations into FGICs reveal insights into the dynamics, structure, and bonding of fluorinated compounds within graphite matrices. This research has implications for understanding the interactions at the molecular level, potentially informing the design of new materials for electronics and energy storage applications (Panich, 1993).